Cas no 103350-60-3 (N,N,N,N',N',N'-hexamethylhexane-1,6-diaminium dibenzoate)

N,N,N,N',N',N'-hexamethylhexane-1,6-diaminium dibenzoate structure
103350-60-3 structure
Product Name:N,N,N,N',N',N'-hexamethylhexane-1,6-diaminium dibenzoate
CAS No:103350-60-3
MF:C26H40N2O4
MW:444.60680770874
CID:1139975
PubChem ID:59746
Update Time:2025-04-20

N,N,N,N',N',N'-hexamethylhexane-1,6-diaminium dibenzoate Chemical and Physical Properties

Names and Identifiers

    • N,N,N,N',N',N'-hexamethylhexane-1,6-diaminium dibenzoate
    • trimethyl-[6-(trimethylazaniumyl)hexyl]azanium,dibenzoate
    • AMMONIUM, HEXAMETHYLENEBIS(TRIMETHYL-, DIBENZOATE
    • Hexamethylenebis(trimethylammonium benzoate)
    • DTXSID30145796
    • 103350-60-3
    • Inchi: 1S/C12H30N2.2C7H6O2/c1-13(2,3)11-9-7-8-10-12-14(4,5)6;2*8-7(9)6-4-2-1-3-5-6/h7-12H2,1-6H3;2*1-5H,(H,8,9)/q+2;;/p-2
    • InChI Key: PQFBXTALPNNDKO-UHFFFAOYSA-L
    • SMILES: [O-]C(C1C=CC=CC=1)=O.[O-]C(C1C=CC=CC=1)=O.[N+](C)(C)(C)CCCCCC[N+](C)(C)C

Computed Properties

  • Exact Mass: 444.299
  • Monoisotopic Mass: 444.29880776g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 219
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.3Ų

Experimental Properties

  • PSA: 80.26
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